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In environments where the presence of flammable gases, vapors, or combustible dust poses a
significant risk of explosion, ensuring the safety of electronic equipment is paramount. Intrinsic
safety (IS) is a crucial protection technique that limits the electrical and thermal energy of
equipment to a level below that which can cause ignition. This in-depth technical guide
provides a comprehensive overview of the core principles, design considerations, certification
standards, and experimental validation of intrinsically safe sensors for professionals in
research, scientific, and pharmaceutical development fields.

Core Principles of Intrinsic Safety

Intrinsic safety is a preventative approach that ensures an electronic circuit is incapable of
causing an explosion in a hazardous atmosphere, both in normal operation and under fault
conditions.[1][2] This is fundamentally different from explosion-proof or flameproof methods,
which are designed to contain an explosion within an enclosure.[3] The core principle of
intrinsic safety revolves around limiting two key sources of ignition:

o Spark Ignition: Preventing the generation of electrical sparks with sufficient energy to ignite a
flammable mixture.[4][5]

o Thermal Ignition: Ensuring that the surface temperature of any component does not rise to a
level that can ignite the surrounding hazardous atmosphere.[4][6]
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This is achieved by meticulously designing circuits to operate at very low power levels.[7] An
intrinsically safe system is composed of three main components:

« Intrinsically Safe Apparatus: The sensor or device located in the hazardous area.[8]

o Associated Apparatus (Safety Barrier): An energy-limiting device, such as a Zener barrier or
galvanic isolator, located in the safe (non-hazardous) area. This barrier restricts the voltage
and current that can be transmitted to the hazardous area.[9][10]

 Interconnecting Cable: The wiring that connects the intrinsically safe apparatus to the
associated apparatus.[9]

Design and Certification of Intrinsically Safe
Sensors

The design and certification of an intrinsically safe sensor is a rigorous process governed by
international standards to ensure the highest level of safety.

Hazardous Area Classification

The first step in designing and selecting an intrinsically safe sensor is to understand the
classification of the hazardous environment in which it will be used.[11] Hazardous areas are
categorized into Zones (IEC/ATEX) or Divisions (North America) based on the likelihood of the
presence of an explosive atmosphere.
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explosive gas
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Zone 0 atmosphere is present  Division 1 ]
) vapors can exist
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) under normal
long periods.[12] ) N
operating conditions.
[13]
An area where
An area where an ignitable
explosive gas concentrations of
atmosphere is likely to o flammable gases or
Zone 1 ) Division 1 )
occur in normal vapors can exist
operation under normal
occasionally.[12] operating conditions.
[13]
An area where an An area where
explosive gas ignitable
atmosphere is not concentrations of
likely to occur in o flammable gases or
Zone 2 Division 2

normal operation but,
if it does occur, will
persist for only a short
period.[12]

vapors are present
only under abnormal
operating conditions.
[13]

Gas Groups and Temperature Classes

Hazardous atmospheres are further classified by Gas Groups, which are based on the ignition
energy of the gas, and Temperature Classes, which relate to the auto-ignition temperature of
the substance.
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Minimum Ignition Energy

Gas Group (IEC/ATEX) Representative Gas

(Approx.)
lc Acetylene, Hydrogen 20 pJ[4]
1B Ethylene, Propane 60 pJ
A Methane, Propane 200 pJ
Temperature Class Maximum Surface Temperature
T1 450°C
T2 300°C
T3 200°C
T4 135°C[14]
T5 100°C
T6 85°C

Entity Parameters and the Control Drawing

The safety of an intrinsically safe system is verified through a process known as "entity
calculation,” which compares the electrical parameters of the components in the loop.[15][16]
These parameters, known as Entity Parameters, are specified by the manufacturer and are
crucial for ensuring that the energy in the circuit remains below the ignition threshold.

The key entity parameters for the Associated Apparatus (Barrier) are:

Uo (or Voc): Maximum output voltage.

lo (or Isc): Maximum output current.

Po: Maximum output power.

Co (or Ca): Maximum permissible external capacitance.
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e Lo (or La): Maximum permissible external inductance.

The key entity parameters for the Intrinsically Safe Apparatus (Sensor) are:

Ui (or Vmax): Maximum input voltage.

li (or Imax): Maximum input current.

Pi: Maximum input power.

Ci: Internal capacitance.

Li: Internal inductance.

For a system to be intrinsically safe, the following conditions must be met:

Co = Ci + Ccable

Lo > Li + Lcable

Where Ccable and Lcable are the capacitance and inductance of the interconnecting cable.

These parameters and the overall system design are documented in a Control Drawing, which
is a critical document for the safe installation and maintenance of the system.[17][18]

Certification Standards

To be marketed and used in hazardous areas, intrinsically safe sensors must be certified by a
recognized body according to specific standards. The primary international standards are:

o |ECEXx (International Electrotechnical Commission System for Certification to Standards
Relating to Equipment for Use in Explosive Atmospheres): A globally recognized certification
scheme.[17]
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o ATEX (Atmosphéres Explosibles): A mandatory directive for equipment used in hazardous
areas within the European Union.[12]

e UL 913: The standard for Intrinsically Safe Apparatus and Associated Apparatus for Use in
Class I, Il, and I, Division 1, Hazardous (Classified) Locations in the United States.[19][20]

e CSA: Standards from the Canadian Standards Association for hazardous locations in
Canada.

Experimental Protocols for Intrinsic Safety
Certification

The certification of intrinsically safe sensors involves a series of rigorous experimental tests to
verify that they cannot cause ignition under any foreseeable condition. These tests are primarily
defined in the IEC 60079-11 standard.[18]

Spark Ignition Testing

Objective: To determine if any spark generated by the sensor's circuitry, under normal and fault
conditions, has enough energy to ignite the most easily ignitable concentration of a specified
hazardous gas.

Methodology:

Test Apparatus: A specialized Spark Test Apparatus (STA) is used, which creates sparks
between a rotating tungsten wire and a cadmium disc within an explosion chamber.[7][21]

» Test Gas Mixture: The explosion chamber is filled with a precisely controlled mixture of the
representative gas for the gas group being tested (e.g., a hydrogen-air mixture for Group I1C)
at its most easily ignitable concentration.[7]

e Circuit Connection: The circuit of the sensor under test is connected to the STA.

» Fault Simulation: The test is conducted under normal operating conditions and with the
application of "countable faults." A fault is considered "countable” if a component is operating
at more than two-thirds of its rated value. For the highest level of protection (‘ia' for Zone 0),
the circuit must remain safe with up to two countable faults applied.[4][22]
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e Procedure: The STA is run for a specified number of revolutions (e.g., up to 440 revolutions
for calibration).[7] The electrical parameters (voltage and current) of the circuit are
monitored.

o Pass/Fail Criteria: The sensor passes the test if no ignition of the gas mixture occurs during
the specified number of sparks under all tested conditions, including the application of a
safety factor of 1.5 to the energy levels for 'ia" and 'ib’ protection levels.[5][23]

Thermal Ignition Testing

Objective: To ensure that the surface temperature of any component of the sensor does not
exceed the specified Temperature Class limit, even under fault conditions.

Methodology:

o Test Setup: The sensor is placed in a test chamber, and thermocouples are attached to the
surfaces of its components.

o Fault Conditions: The sensor's circuitry is subjected to the most onerous fault conditions that
would lead to the maximum power dissipation in its components. This can be achieved by
applying fault voltages and currents.[4]

o Temperature Measurement: The surface temperature of each component is continuously
monitored until it reaches a stable maximum value.

o Pass/Fail Criteria: The sensor passes the test if the maximum measured surface
temperature of any component, under any fault condition, remains below the maximum
temperature specified for its designated Temperature Class. For small components, a power
dissipation of 1.3W is often considered to meet the T4 (135°C) temperature classification
without further testing.[14][24]

Fault Analysis

Objective: To systematically identify all possible fault conditions in the sensor's circuitry and
assess their impact on the energy levels and component temperatures.

Methodology:
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o Circuit Analysis: A detailed analysis of the sensor's circuit diagram is performed to identify all
components and their interconnections.

» Failure Mode and Effects Analysis (FMEA): Each component is analyzed for its potential
failure modes (e.g., open circuit, short circuit, change in value).

o Application of Faults: The analysis considers the application of single and multiple "countable
faults” to the circuit. Components operating within two-thirds of their ratings are generally
considered infallible and their failure is not counted.[4]

o Assessment: The effect of each fault or combination of faults on the output voltage, current,
and power, as well as on the temperature of other components, is determined through
calculation and, if necessary, practical testing.

» Pass/Fail Criteria: The design is considered safe if, under all credible fault scenarios, the
energy levels remain below the ignition curves and the component temperatures stay within
the specified T-class.

Visualizing Key Processes in Intrinsic Safety

Diagrams created using the DOT language can effectively illustrate the logical flows and
relationships in the design and certification of intrinsically safe sensors.
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IECEX Certification Workflow for an Intrinsically Safe Sensor.
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System Components & Parameters
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Logical Flow for Verifying an Intrinsically Safe Loop.
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Conclusion

For researchers, scientists, and drug development professionals working in potentially
explosive atmospheres, a thorough understanding of intrinsic safety is not just a matter of
compliance, but a critical aspect of ensuring a safe working environment. The principles of
energy limitation, coupled with rigorous design, testing, and certification processes, provide a
robust framework for the safe application of electronic sensors in hazardous locations. By
carefully considering hazardous area classifications, adhering to the entity parameter concept,
and ensuring proper installation and maintenance in accordance with control drawings, the
risks of ignition can be effectively mitigated, allowing for the safe and reliable operation of
sensitive instrumentation in critical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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